Cas no 2155875-32-2 (6,8-dibromo-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 6,8-dibromo-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 2155875-32-2
• MF: C₆H₄Br₂N₄
• MW: 291.930758476257
• CID: 5817701
• PubChem ID: 137332678
• Update Time: 2025-09-28

6,8-dibromo-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6,8-dibromo-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 6,8-dibromo-
• 2155875-32-2
• 6,8-dibromo-1,2,4triazolo1,5-apyridin-2-amine
• AKOS037630108
• MFCD31567125
• 2-Amino-6,8-dibromo-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1274705
• SY129552

• Inchi： 1S/C6H4Br2N4/c7-3-1-4(8)5-10-6(9)11-12(5)2-3/h1-2H,(H2,9,11)
• InChI Key： AMRRYOOFYZFTIL-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(Br)C=C2Br

Computed Properties

• Exact Mass: 291.87822g/mol
• Monoisotopic Mass: 289.88027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 2.55±0.1 g/cm3(Predicted)
• pka: 2.71±0.30(Predicted)